![molecular formula C21H29N3O5 B1528081 1-Benzyl 8-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate CAS No. 1160247-12-0](/img/structure/B1528081.png)
1-Benzyl 8-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate
Overview
Description
The compound “1-Benzyl 8-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate” has a molecular formula of C21H29N3O5 . It has an average mass of 403.472 Da and a monoisotopic mass of 403.210724 Da .
Physical And Chemical Properties Analysis
The compound has a molecular weight of 403.47 . Other physical and chemical properties such as boiling point and storage conditions are not specified in the search results .Scientific Research Applications
Crystal Structure and Symmetry
The compound exhibits crystallographic mirror symmetry, as demonstrated in a related structure, tert-butyl 7,9-dibenzyl-2-oxo-1,7,9-triazaspiro[4.5]dec-3-ene-1-carboxylate. This molecule, similar in structure, shows mirror symmetry and a chair conformation in the hexahydropyrimidine ring, with benzyl substituents bonded equatorially. This indicates potential for predictable molecular interactions and stability relevant to materials science and molecular engineering applications (Yongkwan Dong et al., 1999).
Solid-Phase Synthesis Applications
The compound's framework lends itself to solid-phase synthesis techniques, particularly in the generation of piperazines and diazaspirocycles. Utilizing resin-bound bismesylates and a specific resin linker, the synthesis approach facilitates the creation of complex heterocycles under mildly acidic conditions. This methodology can be pivotal in the development of novel pharmaceuticals and complex organic molecules (Calum Macleod et al., 2006).
Synthetic Versatility
The versatility in synthesizing 1,4,9-triazaspiro[5,5]undecane and its derivatives through processes like bromination, cyanoethylation, and alkylation underscores the compound's utility in organic synthesis. This adaptability is crucial for creating targeted molecules for various scientific applications, from medicinal chemistry to materials science (R. A. Kuroyan et al., 1986).
Thermodynamic and Structural Insights
The investigation into the thermodynamic properties and structural details of related 1,5-dioxaspiro[5.5] derivatives, coupled with benzimidazole moieties, provides insights into the intermolecular interactions and stability of such compounds. These findings are valuable for the design of functional materials and pharmaceuticals with tailored properties (Wulan Zeng et al., 2021).
Methodological Innovations in Synthesis
Innovative synthesis techniques for spiroacetal fragments, such as those found in broussonetine H, highlight the potential of using the compound's structural motifs in complex organic synthesis. These methods can lead to new pathways for synthesizing bioactive molecules and natural product analogs (M. Brimble et al., 2003).
properties
IUPAC Name |
1-O-benzyl 8-O-tert-butyl 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N3O5/c1-20(2,3)29-18(26)23-11-7-10-21(15-23)14-22-17(25)12-24(21)19(27)28-13-16-8-5-4-6-9-16/h4-6,8-9H,7,10-15H2,1-3H3,(H,22,25) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VGDGHKMQWHZDEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CNC(=O)CN2C(=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N3O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201119181 | |
Record name | 8-(1,1-Dimethylethyl) 1-(phenylmethyl) 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201119181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
403.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1160247-12-0 | |
Record name | 8-(1,1-Dimethylethyl) 1-(phenylmethyl) 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1160247-12-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-(1,1-Dimethylethyl) 1-(phenylmethyl) 3-oxo-1,4,8-triazaspiro[5.5]undecane-1,8-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201119181 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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